Cas no 72632-94-1 (4-Amino-3-isothiazolecarboxylic Acid Hydrochloride)

• Product Name: 4-Amino-3-isothiazolecarboxylic Acid Hydrochloride
• CAS No: 72632-94-1
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD06799740
• CID: 549881
• PubChem ID: 6603141
• Update Time: 2025-07-26

4-Amino-3-isothiazolecarboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylicacid, 4-amino-, hydrochloride (1:1)
• 4-Amino-3-isothiazolecarboxylic Acid Hydrochloride
• 4-amino-1,2-thiazole-3-carboxylic acid,hydrochloride
• 4-Aminoisothiazole-3-carboxylic acid hydrochloride
• AC1O7FKC
• AG-A-71874
• CTK2H5806
• MolPort-001-757-991
• OR13376
• SureCN2515793
• 4-Aminoisothiazole-3-carboxylic acid HCl
• AT21158
• 72632-94-1
• EN300-106672
• 4-amino-1,2-thiazole-3-carboxylic acid;hydrochloride
• DTXSID40424943
• RYWYISDHVBVRFR-UHFFFAOYSA-N
• A918231
• FT-0735173
• SCHEMBL2515793
• CHEMBL1350480
• 4-Amino-isothiazole-3-carboxylic acid hydrochloride
• MFCD06799740
• MLS000071071
• AKOS015893259
• 4-amino-1,2-thiazole-3-carboxylic acid hydrochloride
• SMR000002027
• 4-amino-1,2-thiazole-3-carboxylic acid;hydron;chloride
• 4-Amino-isothiazole-3-carboxylic acid
• DA-41553

• MDL： MFCD06799740
• Inchi： 1S/C4H4N2O2S.ClH/c5-2-1-9-6-3(2)4(7)8;/h1H,5H2,(H,7,8);1H
• InChI Key： RYWYISDHVBVRFR-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 179.97615
• Monoisotopic Mass: 179.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 76.21

4-Amino-3-isothiazolecarboxylic Acid Hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature